Cas no 2580255-42-9 (2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2580255-42-9
• MF: C₁₅H₁₁F₃N₂O₄
• MW: 340.254054307938
• CID: 5662053
• PubChem ID: 165892586
• Update Time: 2025-07-21

2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723593
• 2580255-42-9
• 2-{[(benzyloxy)carbonyl]amino}-4-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C15H11F3N2O4/c16-15(17,18)10-6-7-19-12(11(10)13(21)22)20-14(23)24-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,21,22)(H,19,20,23)
• InChI Key： KQXBGFINPGOYNH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 340.06709132g/mol
• Monoisotopic Mass: 340.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2580255-42-9)

2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 2580255-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, characterized by its structural complexity and functional diversity. The presence of both benzyloxy carbonyl and trifluoromethyl substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The benzyloxy carbonyl group, often abbreviated as Boc, is a protective group commonly employed in peptide synthesis to shield the amino group during subsequent chemical transformations. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it a preferred choice for synthetic chemists. On the other hand, the trifluoromethyl group, known for its electron-withdrawing nature, enhances the metabolic stability and lipophilicity of drug candidates, thereby improving their pharmacokinetic profiles.

The pyridine core of this compound serves as a versatile scaffold for drug design, offering multiple sites for functionalization. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid suggests potential applications in developing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with higher precision. Studies indicate that the trifluoromethyl group can enhance binding interactions by increasing hydrophobicity and reducing pKa values, while the benzyloxy carbonyl group can facilitate selective interactions with proteases and other enzymes involved in disease pathways.

In the realm of drug discovery, this compound has been explored as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine ring can be modified to target specific amino acid residues in kinases, while the protective group ensures that other functional moieties remain intact until the final stage of drug assembly. Preliminary studies have shown promising results in inhibiting aberrant signaling pathways associated with chronic diseases.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The use of green chemistry principles has also been considered to minimize waste and improve sustainability in the production process.

Industrial applications of this compound are expanding beyond academic research. Pharmaceutical companies are increasingly interested in pyridine derivatives due to their potential therapeutic benefits. The ability to fine-tune the structure through strategic substitutions allows for the development of libraries of compounds with tailored biological activities. High-throughput screening techniques combined with machine learning algorithms are being utilized to identify lead compounds derived from this scaffold for further optimization.

The safety profile of 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid is another critical aspect that has been thoroughly evaluated. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. The compound exhibits moderate solubility in organic solvents but low solubility in water, which influences its formulation and delivery systems. Efforts are ongoing to develop biodegradable carriers that can enhance its bioavailability while maintaining stability during storage.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical industries are expected to yield innovative therapies targeting unmet medical needs. As computational tools become more sophisticated, virtual screening methods will play a pivotal role in identifying new derivatives with enhanced efficacy and reduced side effects.

In conclusion,2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2580255-42-9) represents a significant advancement in medicinal chemistry, offering a versatile scaffold for developing next-generation therapeutics. Its unique structural features and functional groups make it a valuable asset in synthetic chemistry and drug discovery pipelines. Continued research efforts will likely uncover new applications and refine its role in addressing complex diseases worldwide.